(3aS*,10aS*)-2-[3-(dimethylamino)-1,2,4-thiadiazol-5-yl]-2,3,3a,4-tetrahydro-1H-[1]benzoxepino[3,4-c]pyrrole-10a(10H)-carboxylic acid

• IUPAC Name: (3aS,10aS)-2-[3-(dimethylamino)-1,2,4-thiadiazol-5-yl]-3,3a,4,10-tetrahydro-1H-[1]benzoxepino[3,4-c]pyrrole-10a-carboxylic acid
• InChI: InChI=1S/C17H20N4O3S/c1-20(2)15-18-16(25-19-15)21-8-12-9-24-13-6-4-3-5-11(13)7-17(12,10-21)14(22)23/h3-6,12H,7-10H2,1-2H3,(H,22,23)/t12-,17+/m0/s1
• InChI Key: WUQCQUPZJUGRTH-YVEFUNNKSA-N
• Canonical SMILES: CN(C)C1=NSC(=N1)N2CC3COC4=CC=CC=C4CC3(C2)C(=O)O
• Isomeric SMILES: CN(C)C1=NSC(=N1)N2C[C@H]3COC4=CC=CC=C4C[C@]3(C2)C(=O)O
• Molecular Formula: C17H20N4O3S
• Molecular Weight: 360.4 g/mol

Description

Synthesis Analysis

The synthesis of complex heterocyclic compounds often involves multi-step chemical reactions, utilizing specific reagents for the construction of the core structure. A notable example is the use of Bredereck’s reagent for the facile synthesis of benzo[e]pyrrolo[1,2-a][1,4]diazepin derivatives, highlighting a method that could potentially be adapted for synthesizing the compound (Malathi & Chary, 2019).

Molecular Structure Analysis

The molecular structure of heterocyclic compounds like the one described is typically characterized using spectroscopic techniques such as IR, NMR, and mass spectrometry. These methods allow for the detailed analysis of the molecular framework, providing insights into the arrangement of atoms and the presence of functional groups within the molecule.

Chemical Reactions and Properties

Heterocyclic compounds exhibit a range of chemical reactions, often influenced by the presence of nitrogen, sulfur, or oxygen atoms within their cyclic structures. The reactivity can be tailored through substitutions at various positions, leading to compounds with diverse biological and chemical properties. For instance, the synthesis of pyrido[1,2,3-de][1,4]benzoxazine derivatives showcases the modification of heterocyclic systems to achieve desired functional attributes (Asahina et al., 2008).